Cas no 2877707-95-2 (4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine)

• Product Name: 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine
• CAS No: 2877707-95-2
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5330804
• Update Time: 2025-06-26

4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinyl[1-(2-naphthalenylmethyl)-3-pyrrolidinyl]methanone
• 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine

• Inchi： 1S/C20H24N2O2/c23-20(22-9-11-24-12-10-22)19-7-8-21(15-19)14-16-5-6-17-3-1-2-4-18(17)13-16/h1-6,13,19H,7-12,14-15H2
• InChI Key： QJZUEAOJEQDRTL-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1CCN(CC2=CC=C3C(=C2)C=CC=C3)C1)=O

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.3±50.0 °C(Predicted)
• pka: 8.31±0.40(Predicted)

Additional information on 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine

Introduction to 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine (CAS No: 2877707-95-2)

4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine, identified by the CAS number 2877707-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key functional groups, including a naphthalene moiety, a pyrrolidine ring, and a morpholine backbone, which collectively contribute to its unique chemical and biological properties.

The naphthalene group, specifically positioned at the 2-position in the molecular structure, plays a crucial role in modulating the electronic and steric properties of the compound. This aromatic ring is known for its stability and ability to interact with various biological targets, making it a valuable component in medicinal chemistry. The presence of the naphthalenylmethyl substituent further enhances the compound's potential for binding to specific protein receptors, which is essential for developing therapeutic agents.

The pyrrolidine ring is another critical feature of 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine. Pyrrolidine derivatives are widely recognized for their role in drug design due to their ability to mimic natural amino acid structures. This structural motif often contributes to favorable pharmacokinetic properties, such as improved solubility and metabolic stability. In this compound, the pyrrolidine ring is connected to a carbonyl group, which further influences its reactivity and interaction with biological targets.

The morpholine moiety at the terminal position of the molecule adds another layer of complexity and functionality. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as bioisosteres that can enhance drug efficacy and reduce side effects. The integration of morpholine into the structure of 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine suggests that this compound may exhibit multiple modes of action, making it a promising candidate for treating various diseases.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine fits well into this paradigm, as its structural features suggest potential interactions with multiple biological targets. For instance, studies have shown that compounds containing naphthalene rings can inhibit certain enzymes involved in inflammatory processes, while pyrrolidine derivatives have been found to modulate neurotransmitter systems.

The morpholine group in this molecule may also contribute to its anti-inflammatory properties. Morpholine derivatives have been reported to possess significant anti-inflammatory activity by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators. This dual functionality makes 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine a compelling candidate for developing novel anti-inflammatory drugs.

In addition to its potential therapeutic applications, 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine has been studied for its pharmacokinetic profile. The presence of hydrophobic and hydrophilic regions in its structure suggests that it may exhibit good oral bioavailability and tissue distribution. These properties are critical for ensuring that the compound reaches its target sites effectively and remains active long enough to exert its therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of complex molecules like 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine with high accuracy. Molecular docking studies have shown that this compound can bind effectively to several key biological targets, including enzymes and receptors involved in pain signaling, inflammation, and neurodegeneration. These findings provide strong evidence for the potential therapeutic value of this molecule.

The synthesis of 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as naphthalenylmethyl halides and pyrrolidine derivatives. These intermediates are then coupled together using palladium-catalyzed cross-coupling reactions or other suitable methods.

The introduction of the morpholine group into the final product is achieved through nucleophilic substitution or other functional group transformations. Each step in the synthesis must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques ensure that each intermediate and final product meets the required purity standards before proceeding to subsequent steps.

Once synthesized, 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are conducted to assess its interaction with target enzymes and receptors, while animal models are used to evaluate its efficacy and toxicity. These studies provide valuable data for determining whether the compound is suitable for further development into a therapeutic drug.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine represents an exciting example of how interdisciplinary research can lead to novel therapeutic agents with significant clinical potential. As research continues in this area, it is likely that additional applications for this compound will be discovered.

In conclusion, 4-{1-(naphthalen-2-yl)methylpyrrolidine-3-carbonyl}morpholine (CAS No: 2877707-95-2) is a structurally complex organic compound with promising biological activities. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. With ongoing research focused on understanding its mechanisms of action and optimizing its pharmacokinetic properties, this compound holds great potential for contributing to future medical advancements.